N-(2-Cyano-3-methylbutan-2-yl)-2-(1H-imidazol-2-ylsulfanyl)acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-(1H-imidazol-2-ylsulfanyl)acetamide
• InChI: InChI=1S/C11H16N4OS/c1-8(2)11(3,7-12)15-9(16)6-17-10-13-4-5-14-10/h4-5,8H,6H2,1-3H3,(H,13,14)(H,15,16)
• InChI Key: LOHBRJFDYAXFNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CSC1=NC=CN1
• Molecular Formula: C11H16N4OS
• Molecular Weight: 252.34 g/mol

Description

N-(2-Cyano-3-methylbutan-2-yl)-2-(1H-imidazol-2-ylsulfanyl)acetamide, also known as CTPI-2, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Fluorescent Probes for Mercury Ion Detection

A study described the synthesis of imidazo[1,2-a]pyridine derivatives, including a compound with structural similarities to N-(2-Cyano-3-methylbutan-2-yl)-2-(1H-imidazol-2-ylsulfanyl)acetamide, demonstrating its potential as an efficient fluorescent probe for mercury ion detection both in acetonitrile and in buffered aqueous solutions (Shao et al., 2011).

Corrosion Inhibitors

Research into 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives, which share a functional group with the compound , found these derivatives to be effective corrosion inhibitors. Their properties and efficiencies were investigated in various mediums, indicating potential applications in corrosion prevention (Yıldırım & Cetin, 2008).

Antifungal Agents

A series of imidazole derivatives, including 2-(substituteddithiocarbamoyl)-N-[4-((1H-imidazol-1-yl)methyl)phenyl]acetamide, were synthesized and evaluated for their antifungal activity. These studies show the compound's potential as a base for developing new antifungal agents, with some derivatives showing significant activity against Candida strains (Altındağ et al., 2017).

Catalysis in Organic Synthesis

N-heterocyclic carbenes, including imidazol-2-ylidenes, have been identified as efficient catalysts in transesterification/acylation reactions. This application highlights the potential utility of the compound or its derivatives in facilitating organic synthesis processes (Grasa et al., 2002).

Antimicrobial and Anticancer Agents

Further research includes the synthesis of novel thiazole, pyridone, pyrazole, chromene, hydrazone derivatives bearing a sulfonamide moiety from N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, demonstrating their application as antimicrobial agents. Additionally, some derivatives have shown promising anticancer activities, indicating the compound's relevance in drug development (Darwish et al., 2014).